![molecular formula C6H2Cl5Na2O2+ B055627 Pentachlorophenol sodium salt hydrate CAS No. 123333-54-0](/img/structure/B55627.png)
Pentachlorophenol sodium salt hydrate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Pentachlorophenol sodium salt hydrate is a non-selective contact herbicide . It is also a defoliant and wood preservative before harvesting . It can be used to kill the intermediate host snails of schistosomiasis and prevent and control schistosomiasis .
Molecular Structure Analysis
The IUPAC name for this compound is disodium mono (2,3,4,5,6-pentachlorophenolate) hydrate . The InChI code is 1S/C6HCl5O.2Na.H2O/c7-1-2(8)4(10)6(12)5(11)3(1)9;;;/h12H;;;1H2/q;2*+1;/p-1 .Physical And Chemical Properties Analysis
This compound has a molecular weight of 329.32 . It is stored at temperatures between 28 C .Scientific Research Applications
Application in Fishery Products : Pentachlorophenol and its sodium salt are used in fishery products. Their toxicity, residue distribution, and the necessity of monitoring them in aquatic products are significant research areas. Extraction and detection methods for these compounds in fishery products have been explored and compared with other methods (Wu Guang-hong, 2012).
Various Industrial and Agricultural Applications : Pentachlorophenol and its sodium salt have been employed in industry and agriculture, including as fungicides, bactericides, and wood preservatives. They've been used in processing cellulosic products, starches, adhesives, and in food processing plants. Additionally, they have applications in mothproofing fabrics and controlling pests in construction and lumber industries (A. Bevenue & H. Beckman, 1967).
Destruction Using Glow Discharge Plasma Process : Research has been conducted on the destruction of pentachlorophenol using a glow discharge plasma process, which is significant for addressing environmental contamination (A. Sharma, G. B. Josephson, D. Camaioni, S. Goheen, 2000).
Effects on Experimental Animals : Studies have been conducted on the acute and chronic effects of pentachlorophenol and its sodium salt on animals, providing crucial insights into its toxicological profile (W. Deichmann, W. Machle, K. V. Kitzmiller, G. Thomas, 1942).
Poisoning in Newborn Infants : Pentachlorophenol poisoning, arising from its use in laundry products, has been a subject of investigation, highlighting its potential risks in medical settings (R. Armstrong, E. Eichner, D. Klein, W. Barthel, J. Bennett, V. Jønsson, H. Bruce, L. Loveless, 1969).
Extraction and Determination Methods : Research has been focused on developing methods for the extraction, separation, and determination of pentachlorophenol or its sodium salt in various mediums like softwoods and preservative solutions (A. Williams, 1971).
Detection in Aquatic Animal Tissues : The development of methods for non-derivative direct determination of pentachlorophenol and its sodium salt in aquatic animal tissues has been an area of study (Zou Shi-ping, 2011).
Health Risks and Environmental Impact : The toxicological effects of pentachlorophenol, including its sodium salt, on human health and the environment have been extensively studied (Irasema Castillo Morales & C. Pazos, 2016).
Biodegradation in a Membrane Bioreactor : The biodegradation of pentachlorophenol in a membrane bioreactor, indicating potential wastewater treatment applications, has been researched (C. Visvanathan, L. Thu, V. Jegatheesan, J. Anotai, 2005).
Use as a Molluscicide : The use and handling of sodium pentachlorophenate as a molluscicide and its associated dangers have been examined (Blair Dm, 1961).
Safety and Hazards
Pentachlorophenol sodium salt hydrate is classified as Acute Tox. 2 Inhalation, Acute Tox. 3 Dermal, Acute Tox. 3 Oral, Aquatic Acute 1, Aquatic Chronic 1, Carc. 2, Eye Irrit. 2, Skin Irrit. 2, STOT SE 3 . It is toxic if swallowed or in contact with skin, causes skin irritation, serious eye irritation, and may cause respiratory irritation . It is suspected of causing cancer and is very toxic to aquatic life with long-lasting effects .
Properties
123333-54-0 | |
Molecular Formula |
C6H2Cl5Na2O2+ |
Molecular Weight |
329.3 g/mol |
IUPAC Name |
disodium;2,3,4,5,6-pentachlorophenolate;hydrate |
InChI |
InChI=1S/C6HCl5O.2Na.H2O/c7-1-2(8)4(10)6(12)5(11)3(1)9;;;/h12H;;;1H2/q;2*+1;/p-1 |
InChI Key |
JPKIXXRGBSLUDH-UHFFFAOYSA-M |
Isomeric SMILES |
C1(=C(C(=C(C(=C1Cl)Cl)Cl)Cl)Cl)[O-].O.[Na+] |
SMILES |
C1(=C(C(=C(C(=C1Cl)Cl)Cl)Cl)Cl)[O-].O.[Na+] |
Canonical SMILES |
C1(=C(C(=C(C(=C1Cl)Cl)Cl)Cl)Cl)[O-].O.[Na+].[Na+] |
Pictograms |
Acute Toxic; Irritant; Health Hazard; Environmental Hazard |
synonyms |
PENTACHLORPHENOL SODIUM SALT HYDRATE 90% |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.